Methyl 1-methyl-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-c]pyridine-3-carboxylate hydrochloride

• IUPAC Name: methyl 1-methyl-4,5,6,7-tetrahydropyrazolo[3,4-c]pyridine-3-carboxylate;hydrochloride
• InChI: InChI=1S/C9H13N3O2.ClH/c1-12-7-5-10-4-3-6(7)8(11-12)9(13)14-2;/h10H,3-5H2,1-2H3;1H
• InChI Key: KXOYDVFGHQSMOG-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(CCNC2)C(=N1)C(=O)OC.Cl
• Molecular Formula: C9H14ClN3O2
• Molecular Weight: 231.68 g/mol
• CAS RN: 1707584-14-2

Description

“Methyl 1-methyl-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-c]pyridine-3-carboxylate hydrochloride” is a chemical compound. It is a potential new oral coagulant that may be useful for the prevention of venous thromboembolism in total hip, knee replacement orthopedic surgery, and stroke in the treatment of patients with venous thromboembolic disorder or with atrial fibrillation.

Synthesis Analysis

The synthesis of similar compounds involves two steps. The first step, condensation of isopropyl acetoacetate with aromatic aldehydes in the presence of methylamine in ethanol, yielded cyclic β-keto esters. They were treated with hydrazine hydrate in ethanol under reflux to give compounds. The catalytic activity of the AC-SO3H was investigated for the synthesis of ethyl 6-amino-3-methyl-1,4-diphenyl-4,5,6,7-tetra-hydro-1H-pyrazolo[3,4-b]pyridine-5-carboxylate.

Molecular Structure Analysis

The molecular structure of similar compounds was investigated using 1H, 13C NMR, and IR spectra. HMBC, HSQC, COSY, and NOESY spectra of the representative compounds were studied.

Chemical Reactions Analysis

The mechanism of the second step in the synthesis of similar compounds was different from the expected one. Dehydration was faster than cyclization, and the cyclic intermediates formed in the reaction course were unstable and easily underwent amido-imidol tautomerism, yielding stable 1H-indazoles.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds can be found in various databases.

Scientific Research Applications

Chemical Structure and Tautomerism

Methyl 1-methyl-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-c]pyridine-3-carboxylate hydrochloride and its related compounds exhibit interesting tautomeric behaviors, crucial for understanding their chemical properties and applications. The compound exists as a zwitterion with a proton localized on the nitrogen atom of the piperidine ring, and the negative charge delocalized over the pyrazololate fragment, demonstrating stability in crystal form but instability in solution. This leads to a complex mixture of products upon attempts for chromatographic purification, recrystallization, or synthesis through condensation processes, highlighting the compound's dynamic nature and potential for diverse chemical transformations (Gubaidullin, Nabiullin, Kharlamov, & Buzykin, 2014).

Synthesis Methods

The synthesis of related compounds, such as methyl 4-aryl-6-methyl-4,7-dihydro-1H-pyrazolo-[3,4-b]pyridine-5-carboxylates, from methyl 4-aryl-6-methyl-2-oxo-1,2,3,4-tetrahydropyridine-5-carboxylates via treatment with the Vilsmeier–Haack reagent followed by hydrazine, demonstrates the versatility and adaptability in creating structurally diverse pyrazolopyridine derivatives. This method underscores the compound's role as a precursor in synthesizing novel chemical entities with potential applications in various scientific research fields (Verdecia et al., 1996).

Potential Applications in Material Science

The compound and its derivatives have been explored for their potential applications in material science, such as corrosion inhibitors for metals. For instance, pyrazolopyridine derivatives have shown effectiveness as corrosion inhibitors for mild steel in acidic environments, highlighting their potential utility in industrial applications to enhance material longevity and resistance to corrosive elements (Dandia, Gupta, Singh, & Quraishi, 2013).

Role in Synthesis of Complex Molecules

The compound's structure and reactive nature make it an essential building block in synthesizing more complex molecules. This is exemplified by its use in generating fused polycyclic structures through regioselective reactions, offering pathways to novel compounds with potential applications in pharmaceuticals, materials science, and chemical research (Nikpassand, Mamaghani, Shirini, & Tabatabaeian, 2010).

Mechanism of Action

Mode of Action

Similar compounds have been shown to interact with their targets by binding to specific sites, causing conformational changes that can affect the function of the target .

Result of Action

Similar compounds have been shown to have a variety of effects, such as inhibiting or activating certain cellular processes .

Action Environment

Factors such as pH, temperature, and the presence of other molecules could potentially affect the compound’s activity .